Cas no 1261675-46-0 (Ethyl 3-(4'-hydroxy-3'-(trifluoromethoxy)phenyl)propionate)

• Product Name: Ethyl 3-(4'-hydroxy-3'-(trifluoromethoxy)phenyl)propionate
• CAS No: 1261675-46-0
• MF: C₁₂H₁₃F₃O₄
• MW: 278.224434614182
• CID: 4963022
• Update Time: 2025-10-20

Ethyl 3-(4'-hydroxy-3'-(trifluoromethoxy)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4'-hydroxy-3'-(trifluoromethoxy)phenyl)propionate

• Inchi： 1S/C12H13F3O4/c1-2-18-11(17)6-4-8-3-5-9(16)10(7-8)19-12(13,14)15/h3,5,7,16H,2,4,6H2,1H3
• InChI Key： FKRLOJJFRUSEEB-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(=C1)CCC(=O)OCC)O)(F)F

Computed Properties

• Exact Mass: 278.07659338 g/mol
• Monoisotopic Mass: 278.07659338 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 278.22
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8

Additional information on Ethyl 3-(4'-hydroxy-3'-(trifluoromethoxy)phenyl)propionate

Comprehensive Overview of Ethyl 3-(4'-hydroxy-3'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261675-46-0)

Ethyl 3-(4'-hydroxy-3'-(trifluoromethoxy)phenyl)propionate, with the CAS number 1261675-46-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative features a hydroxyphenyl core modified with a trifluoromethoxy group, enhancing its bioactivity and stability. The compound's unique structure makes it a valuable intermediate in synthesizing drug candidates and functional materials, particularly in the development of anti-inflammatory and antimicrobial agents.

In recent years, the demand for fluorinated compounds like Ethyl 3-(4'-hydroxy-3'-(trifluoromethoxy)phenyl)propionate has surged due to their enhanced metabolic stability and lipophilicity. Researchers are actively exploring its potential in targeted drug delivery systems and precision agriculture. A common query among scientists is how the trifluoromethoxy group influences the compound's binding affinity to biological targets, a topic frequently discussed in structure-activity relationship (SAR) studies.

The synthesis of CAS 1261675-46-0 typically involves esterification and etherification reactions, with yields optimized through green chemistry protocols. Environmental concerns have driven interest in solvent-free synthesis and catalytic methods, aligning with the global push for sustainable chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a recurring theme in quality control discussions.

From a commercial perspective, Ethyl 3-(4'-hydroxy-3'-(trifluoromethoxy)phenyl)propionate is often sourced for high-throughput screening libraries. Its scalable production and regulatory compliance (e.g., REACH, FDA guidelines) are frequently searched topics among industrial buyers. Notably, the compound's logP value and permeability data are key metrics for formulation scientists working on oral bioavailability enhancement.

Emerging applications include its use in photoactive materials for OLEDs and as a building block for biodegradable polymers. These innovations respond to the growing market for eco-friendly electronics and circular economy solutions. Discussions on patent landscapes reveal competitive R&D activity around derivatives of this compound, particularly in Asian markets where fine chemical production is expanding rapidly.

Safety profiles of CAS 1261675-46-0 are rigorously documented, with in vitro toxicity screening showing favorable results at standard concentrations. This aligns with industry priorities for benign-by-design chemicals, a principle emphasized in OECD testing guidelines. Storage recommendations often highlight protection from UV degradation, a practical consideration for long-term stability.

Future research directions may explore enzymatic synthesis routes or computational modeling to predict new derivatives. The compound's hydrogen-bonding capacity and conformational flexibility make it an intriguing subject for molecular dynamics simulations, a technique gaining traction in computational chemistry forums.